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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-methoxycyclohexanol, a versatile building block in organic synthesis with
applications in the pharmaceutical and fragrance industries. The document details the distinct
characteristics of its cis and trans stereoisomers, supported by tabulated quantitative data.
Furthermore, it outlines detailed experimental protocols for its synthesis and key chemical
transformations, supplemented by spectroscopic analysis and logical workflow diagrams to
facilitate a deeper understanding for researchers and professionals in drug development.

Introduction

4-Methoxycyclohexanol is a cyclic alcohol distinguished by a cyclohexane ring substituted
with a hydroxyl group and a methoxy group at the 1 and 4 positions, respectively. Its molecular
formula is C7H1402 and it has a molecular weight of 130.18 g/mol .[1] The presence of two
stereogenic centers gives rise to two diastereomers: cis-4-methoxycyclohexanol and trans-4-
methoxycyclohexanol. The spatial arrangement of the hydroxyl and methoxy groups in these
isomers significantly influences their physical and chemical properties, making a clear
distinction between them crucial for their application in targeted synthesis. This guide aims to
provide a detailed repository of these properties and related experimental procedures.
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Physical and Chemical Properties

The physical and chemical properties of 4-methoxycyclohexanol are summarized below. Data
for the individual cis and trans isomers are sparse, and therefore, properties of the closely
related cis- and trans-4-methylcyclohexanol are provided for comparative purposes.

Table 1: Physical and Chemical Properties of 4-Methoxycyclohexanol and its Analogs

4-
cis-4- trans-4- cis-4- trans-4-
Methoxycyc
Property Methoxycyc Methoxycyc loh | Methylcyclo Methylcyclo
ohexano
lohexanol lohexanol ] hexanol hexanol
(mixture)
22188-02- 18068-06-
CAS Number 22188-03-0 7731-28-4 7731-29-5
9[2] 9[3]
Molecular
C7H1402 C7H1402 C7H1402 C7H140 C7H140
Formula
Molecular
] 130.18 g/mol 130.18 g/mol 130.18 g/mol 114.19 g/mol 114.19 g/mol
Weight
N , _ _ 204-205 °C
Boiling Point Not Available Not Available 172-173 °C 173-175 °C
@ 731 Torr[3]
) ) ) 0.99 g/cm?3 0.912 g/mL at
Density Not Available Not Available ) 0.917 g/lcm3
(predicted)[3] 25°C
Colorless to
] ) ] Colorless Colorless
Appearance Not Available Not Available light yellow o o
o liquid liquid
liquid[3]
Soluble in Soluble in Soluble in ,
] ] ] Soluble in
organic organic organic _ ,
most organic Soluble in
. solvents, solvents, solvents, ]
Solubility ) ) ) solvents, organic
sparingly sparingly sparingly ) ]
] ] ] insoluble in solvents.
soluble in soluble in soluble in
water.[4]
water. water. water.
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Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 4-
methoxycyclohexanol and its isomers.

Infrared (IR) Spectroscopy

The IR spectrum of 4-methoxycyclohexanol exhibits characteristic absorption bands. A
strong, broad band in the region of 3600-3200 cm~1 is indicative of the O-H stretching vibration
of the hydroxyl group. The C-H stretching vibrations of the cyclohexane ring and the methoxy
group are observed around 3000-2850 cm~1. A distinct peak corresponding to the C-O
stretching of the alcohol and ether is also present around 1100 cm~1,

Nuclear Magnetic Resonance (NMR) Spectroscopy

While experimental NMR data for the individual isomers of 4-methoxycyclohexanol are not
readily available, the expected chemical shifts can be inferred from the well-documented
spectra of cis- and trans-4-methylcyclohexanol.

H NMR Spectroscopy: The proton NMR spectrum of 4-methoxycyclohexanol would show a
characteristic singlet for the methoxy group (-OCHs) protons around 3.3 ppm. The proton
attached to the carbon bearing the hydroxyl group (CH-OH) would appear as a multiplet, with
its chemical shift and multiplicity differing between the cis and trans isomers due to the different
magnetic environments. The remaining cyclohexane ring protons would produce a complex
series of multiplets in the upfield region of the spectrum.

13C NMR Spectroscopy: In the 13C NMR spectrum, the carbon of the methoxy group would
resonate around 56 ppm. The carbon atom attached to the hydroxyl group (C-OH) would
appear at approximately 70 ppm, with slight variations between the cis and trans isomers. The
other four carbon atoms of the cyclohexane ring would show signals in the range of 20-40 ppm.

Experimental Protocols
Synthesis of 4-Methoxycyclohexanol via Hydrogenation
of 4-Methoxyphenol
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A common method for the synthesis of 4-methoxycyclohexanol is the catalytic hydrogenation
of 4-methoxyphenol.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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